Studies show urea phosphate can be more effective than traditional fertilizers in saline-alkali soils []. Its acidic nature helps lower soil pH, making phosphorus more available for plant uptake. This is particularly beneficial in regions with high soil salinity, a major agricultural challenge [].
Research suggests that foliar application (spraying leaves) of urea phosphate solution can be a viable approach alongside traditional soil application []. This targeted delivery method may improve nutrient uptake efficiency, especially under certain conditions like nutrient deficiencies or limited irrigation [].
Scientists are exploring the potential of urea phosphate as a slow-release fertilizer. By combining urea with phosphate, the idea is to control nitrogen release and potentially reduce nitrogen losses from the soil, which can be an environmental concern [].
Research is underway on using biochar, a charcoal-like material, as a carrier for urea phosphate. This combination may improve fertilizer efficiency by creating a slow-release mechanism and enhancing nutrient availability to plants over a longer period [].